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Compound of Interest

Compound Name: Ethyl methyl sulfide

Cat. No.: B1214599

An In-depth Technical Guide to the Safe Handling of Ethyl Methyl Sulfide
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for ethyl
methyl sulfide (CAS No. 624-89-5). The information is intended to support researchers,
scientists, and professionals in drug development in the safe handling and use of this chemical
in a laboratory setting.

Chemical Identification and Properties

Ethyl methyl sulfide, also known as 2-thiabutane, is a highly flammable liquid with a
characteristic stench.[1] It is crucial to be aware of its physical and chemical properties to
ensure safe handling.

Table 1: Physical and Chemical Properties of Ethyl Methyl Sulfide
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Property Value Source

CAS Number 624-89-5 [1112]

Molecular Formula C3H8S [3114]

Molecular Weight 76.16 g/mol [4115][6]

Appearance Colorless liquid [11[3]
Stench, unpleasant, like rotten

Odor . [1][3]
cabbage or garlic

Boiling Point 66 - 67 °C (151 - 153 °F)

Melting Point -106 °C (-159 °F)

Density 0.842 g/cm?3 at 25 °C (77 °F)

Flash Point -15 °C (5 °F) (closed cup) [718]
Insoluble in water; soluble in

Solubility organic solvents, alcohols, and
oils.[3][5]

Vapor Pressure 272 mmHg at 37.7 °C [8]

Hazard Identification and Classification

Ethyl methyl sulfide is classified as a highly flammable liquid and vapor.[1][2] It is essential to

understand the associated hazards to implement appropriate safety measures.

Table 2: Hazard Classification

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapour.
Skin Irritation Category 2 H315: Causes skin irritation.[9]
o H319: Causes serious eye
Eye Irritation Category 2A

irritation.[9]
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Signal Word: Danger[1]
Hazard Pictogram:

e GHSO02: Flame

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is paramount to prevent accidents and
exposure.

Handling

» Ventilation: Always handle ethyl methyl sulfide in a well-ventilated area, preferably within a
chemical fume hood.[1][2] Use explosion-proof electrical, ventilating, and lighting equipment.

[1]

« Ignition Sources: Keep away from all sources of ignition, including heat, sparks, open flames,
and hot surfaces.[1][2] No smoking is permitted in areas where this chemical is handled or
stored.[1]

 Static Discharge: Take precautionary measures against static discharge.[1] Ground and bond
containers and receiving equipment.[1][2] Use only non-sparking tools.[1]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[1] Specific recommendations are detailed in Section 4.

o Hygiene: Avoid contact with skin and eyes.[6] Do not breathe vapors or mists.[1] Wash
hands thoroughly after handling.[1] Do not eat, drink, or smoke when using this product.[9]

Storage

» Conditions: Store in a cool, dry, and well-ventilated place.[1] Keep containers tightly closed.

[11[2]
e Location: Store in a designated flammables area.[1]

e Incompatible Materials: Keep away from strong oxidizing agents.[1]
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Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is critical to minimize exposure risk.

Table 3: Personal Protective Equipment (PPE) Recommendations

Protection Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[1] Flame retardant
antistatic protective clothing is recommended.
The specific glove material and breakthrough
time should be determined based on the specific
laboratory conditions and manufacturer's

recommendations.

Respiratory Protection

Respiratory protection is required when vapors
or aerosols are generated. A respirator with a
filter type ABEK is recommended. The user
must ensure that the respirator is properly fitted
and that maintenance, cleaning, and testing are
carried out according to the manufacturer's

instructions.

PPE Selection Workflow

Q‘w Splashing?
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Caption: PPE Selection Workflow for Handling Ethyl Methyl Sulfide.

Emergency Procedures

Detailed procedures for handling emergencies are crucial for ensuring laboratory safety.

First-Aid Measures

Table 4: First-Aid Measures for Ethyl Methyl Sulfide Exposure

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration. Seek immediate medical

attention.[1][10]

Immediately wash off with soap and plenty of
) water while removing all contaminated clothing
Skin Contact _ o
and shoes.[1] Rinse skin with water/shower.

Seek medical attention.[1]

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]
Eye Contact )

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person.[1] Drink

plenty of water. Call a physician immediately.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish. Carbon dioxide and extinguishing powder are also suitable.[2]

e Unsuitable Extinguishing Media: Do not use a water jet.[2]
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» Specific Hazards: Ethyl methyl sulfide is highly flammable. Vapors are heavier than air and
may travel to a source of ignition and flash back.[1] Containers may explode when heated.[1]

e Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus
(SCBA) and full protective gear.[1]

Accidental Release Measures

o Personal Precautions: Remove all sources of ignition.[1] Ensure adequate ventilation. Do not
breathe vapors or aerosols. Wear appropriate personal protective equipment.[2]

e Environmental Precautions: Prevent the product from entering drains, sewers, or water
courses.[2]

o Containment and Cleanup: Cover drains. Absorb the spill with inert, non-combustible
material (e.g., sand, earth, vermiculite) and collect it for disposal in a suitable container.[1]
[11] Use spark-proof tools and explosion-proof equipment.[1]

Spill Response Workflow
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Ethyl Methyl Sulfide Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation
(Fume Hood)

Remove All Ignition Sources

Contain Spill with Inert
Absorbent Material

Collect Absorbed Material
using Non-Sparking Tools

Place in a Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for Responding to an Ethyl Methyl Sulfide Spill.
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Toxicological and Ecological Information

o Acute Toxicity: No acute toxicity information is available for this product.[1] The chemical,
physical, and toxicological properties have not been thoroughly investigated.

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.

¢ Ecological Information: Do not empty into drains.[1] Due to its volatility, it will likely be mobile
in the environment.[1]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as
hazardous waste.[1] Disposal must be in accordance with local, regional, and national
hazardous waste regulations.[1][2]

This guide is intended for informational purposes and should be used in conjunction with the
official Safety Data Sheet (SDS) provided by the manufacturer. Always consult the most current
SDS for the specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl methyl sulfide safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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